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Compound of Interest

2-Fluoro-4-
Compound Name:
(methylsulfonyl)benzaldehyde

Cat. No.: B581409

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-(methylsulfonyl)benzaldehyde is a fluorinated benzaldehyde derivative that
serves as a key intermediate in organic synthesis. Its unique molecular structure, featuring both
a fluoro group and a methylsulfonyl moiety, imparts distinct chemical properties that make it a
valuable building block in the development of pharmaceuticals and other fine chemicals.[1] The
presence of the electron-withdrawing fluoro and methylsulfonyl groups enhances the reactivity
of the aldehyde functional group, facilitating its participation in a variety of chemical reactions.
[1] This document provides a comprehensive overview of the known physical properties of 2-
Fluoro-4-(methylsulfonyl)benzaldehyde.

Chemical Identity

There appears to be a discrepancy in the publicly available information regarding the primary
CAS number for this compound. Multiple suppliers associate it with both 1197193-11-5[2] and
86156-12-1.[1] Researchers are advised to verify the CAS number with their specific supplier.

e |[UPAC Name: 2-Fluoro-4-(methylsulfonyl)benzaldehyde

¢ Synonyms: 2-Fluoro-4-methylsulfonylbenzaldehyde, 4-(Methylsulfonyl)-2-
fluorobenzaldehyde[1]
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e Molecular Formula: CsH7FOsS[1]

Physical Properties

The following table summarizes the available physical and chemical properties of 2-Fluoro-4-
(methylsulfonyl)benzaldehyde. It should be noted that key quantitative data such as melting
point, boiling point, density, and solubility are not consistently reported in publicly available
literature and supplier specifications.

Property Value Source(s)
Molecular Weight 202.20 g/mol [1]
Appearance White powder [2]
Purity >96% [2]

N Sealed and preserved in an
Storage Conditions ) [2]
inert atmosphere at 2-8°C.

Hazard Irritant [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-Fluoro-4-
(methylsulfonyl)benzaldehyde are not available in the cited resources. The determination of
properties such as melting point, boiling point, and solubility would follow standard laboratory
procedures as outlined in established pharmacopeias and chemical analysis handbooks.

Role in Chemical Synthesis

2-Fluoro-4-(methylsulfonyl)benzaldehyde is primarily utilized as an intermediate in the
synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical
industries.[1] Its functional groups allow for a variety of subsequent chemical transformations.
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Role of 2-Fluoro-4-(methylsulfonyl)benzaldehyde in Synthesis

2-Fluoro-4-(methylsulfonyl)benzaldehyde
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Caption: Synthetic utility of 2-Fluoro-4-(methylsulfonyl)benzaldehyde.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information to suggest that 2-Fluoro-4-
(methylsulfonyl)benzaldehyde has direct biological activity or is involved in specific signaling
pathways. Its primary role is that of a precursor molecule in the synthesis of biologically active
compounds.

Conclusion

2-Fluoro-4-(methylsulfonyl)benzaldehyde is a chemical intermediate with well-defined
molecular characteristics but limited publicly available data on its quantitative physical
properties. Researchers should exercise due diligence in sourcing this compound, paying
particular attention to the conflicting CAS numbers. The information provided herein serves as
a foundational guide for professionals in the fields of chemical research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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